1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C19H22ClN3O4.ClH/c20-15-4-3-5-16(12-15)22-10-8-21(9-11-22)13-17(24)14-27-19-7-2-1-6-18(19)23(25)26;/h1-7,12,17,24H,8-11,13-14H2;1H
• InChI Key: GTHCLRSXTZRUET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=CC=CC=C2[N+](=O)[O-])O)C3=CC(=CC=C3)Cl.Cl
• Molecular Formula: C19H23Cl2N3O4
• Molecular Weight: 428.3 g/mol

Description

1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride (HCl) is an organic compound that is primarily used in scientific research and laboratory experiments. HCl is a white crystalline solid with a molecular weight of 514.91 g/mol. It is soluble in water, ethanol, and methanol, and is insoluble in chloroform and ethyl acetate. HCl has a melting point of 185-187°C and a boiling point of 315°C.

Mechanism of Action

Target of Action

A structurally similar compound, 3-[4-(3-chlorophenyl)piperazin-1-yl]-1,1-diphenylpropan-2-ol hydrochloride, has been identified as a selective h5-ht 1d antagonist . It displays 60-fold selectivity over h5-HT 1B, and exhibits little or no affinity for a range of other receptor types .

Mode of Action

Based on the information about the structurally similar compound, it can be inferred that it may interact with the h5-ht 1d receptors, thereby inhibiting their function .

Biochemical Pathways

Given its potential role as a h5-ht 1d antagonist, it may be involved in modulating serotonin signaling pathways .

Result of Action

Based on its potential role as a h5-ht 1d antagonist, it may influence serotonin signaling, which could have various downstream effects on mood, sleep, appetite, and other physiological processes .

Advantages and Limitations for Lab Experiments

1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. Additionally, it is soluble in a variety of solvents, making it easy to use in a variety of experiments. 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride is also relatively stable, making it suitable for long-term storage.
However, there are some limitations to using 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride in lab experiments. It can be toxic and can cause irritation to the skin and eyes. Additionally, it can cause an allergic reaction in some individuals. Therefore, it is important to use caution when handling 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride.

Future Directions

There are several potential future directions for research involving 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride. One potential direction is to further investigate its effects on the metabolism of cells. Additionally, further research could be done to investigate the effects of 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride on the immune system. Furthermore, research could be done to investigate the effects of 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride on the pharmacokinetics and pharmacodynamics of drugs. Additionally, research could be done to investigate the effects of 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride on the development and progression of certain diseases. Finally, research could be done to investigate the effects of 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride on the behavior of animals.

Synthesis Methods

1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride can be synthesized in two steps. First, 4-chloroaniline is reacted with 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide hydrochloride (EDC.1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride) in the presence of a base to form the amide. Second, the amide is reacted with 2-nitrophenol in the presence of a base to form 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride. The reaction is shown below:

Scientific Research Applications

1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride is a useful tool in scientific research due to its ability to interact with many biochemical and physiological processes. It has been used to study the effects of various drugs on the brain and nervous system, as well as the effects of certain hormones on cells. 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride has also been used to study the effects of certain compounds on the metabolism of cells. Additionally, 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol hydrochloride has been used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to study the effects of certain compounds on the immune system.